Cas no 1807098-01-6 (4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride
• CAS No: 1807098-01-6
• MF: C₆H₂ClF₂IN₂O₄S
• MW: 398.510358333588
• CID: 4892688
• Update Time: 2025-06-08

4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)4-2(5(8)9)1-3(10)11-6(4)12(13)14/h1,5H
• InChI Key： CYEKQSYEFDWKFG-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C([N+](=O)[O-])=N1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride

Comprehensive Overview of 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride (CAS No. 1807098-01-6)

4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. With its unique molecular structure featuring a difluoromethyl group, an iodo substituent, and a nitropyridine core, this compound serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its CAS number, 1807098-01-6, ensures precise identification in global chemical databases, making it a focal point for researchers exploring novel drug candidates and crop protection agents.

The growing interest in fluorinated compounds and heterocyclic sulfonyl chlorides has positioned 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride as a key player in modern synthetic chemistry. Fluorine incorporation, particularly through the difluoromethyl moiety, enhances metabolic stability and bioavailability—a trend underscored by the rise of FDA-approved fluorinated drugs. Meanwhile, the nitropyridine scaffold contributes to electron-deficient properties, enabling diverse reactivity in cross-coupling reactions, a hot topic in AI-driven drug discovery and green chemistry initiatives.

Applications of this compound extend to high-throughput screening and medicinal chemistry, where its sulfonyl chloride group facilitates selective derivatization. Researchers frequently search for "nitropyridine sulfonylation techniques" or "iodo-substituted pyridine applications," reflecting its relevance in optimizing reaction yields and designing kinase inhibitors. The compound’s iodine atom also enables palladium-catalyzed couplings, aligning with industry demands for C–H functionalization and late-stage diversification strategies.

From an analytical perspective, CAS 1807098-01-6 exhibits distinct spectroscopic signatures, including characteristic IR stretches for the sulfonyl chloride (~1370 cm⁻¹) and nitro groups (~1530 cm⁻¹). These features are crucial for quality control in contract research organizations (CROs), a sector experiencing exponential growth due to outsourced R&D. Additionally, the compound’s stability under inert atmospheres addresses common queries like "handling sulfonyl chlorides safely"—a frequent concern in lab-scale synthesis forums.

Environmental and regulatory considerations further highlight the compound’s significance. As the chemical industry shifts toward sustainable halogenation methods, 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride serves as a test case for balancing reactivity with minimal ecological impact. Its role in developing biodegradable agrochemicals resonates with searches for "eco-friendly fluorine chemistry"—a trending topic among green chemistry advocates.

In summary, 4-(Difluoromethyl)-6-iodo-2-nitropyridine-3-sulfonyl chloride (CAS 1807098-01-6) embodies the intersection of innovation and practicality in contemporary chemistry. Its multifaceted applications—from drug discovery to material science—coupled with its alignment with AI-aided molecular design trends, ensure its enduring relevance in scientific literature and industrial pipelines alike.